Cas no 134180-76-0 (Oxirane, methyl-, polymer with oxirane, mono(3-(1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)disiloxanyl)propyl) ether)

• Product Name: Oxirane, methyl-, polymer with oxirane, mono(3-(1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)disiloxanyl)propyl) ether
• CAS No: 134180-76-0
• MF: C₁₅H₃₈O₅Si₃
• MW: 382.715728282928
• CID: 215691
• PubChem ID: 164356
• Update Time: 2025-04-19

Oxirane, methyl-, polymer with oxirane, mono(3-(1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)disiloxanyl)propyl) ether Chemical and Physical Properties

Names and Identifiers

• Oxirane, methyl-, polymer with oxirane, mono(3-(1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)disiloxanyl)propyl) ether
• 3-[methyl-bis(trimethylsilyloxy)silyl]propan-1-ol,2-methyloxirane,oxirane
• Oxirane, methyl-, polymer with oxirane, mono(3-(1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)dis...
• 2-methyloxirane
• 3-(methyl-bis(trimethylsilyloxy)silyl)propan-1-ol
• heptamethyltrisiloxane, ethoxylate,propoxylate allyl ether
• oxirane
• SCHEMBL1091915
• 134180-76-0
• 3-[methyl-bis(trimethylsilyloxy)silyl]propan-1-ol;2-methyloxirane;oxirane

• Inchi： 1S/C10H28O3Si3.C3H6O.C2H4O/c1-14(2,3)12-16(7,10-8-9-11)13-15(4,5)6;1-3-2-4-3;1-2-3-1/h11H,8-10H2,1-7H3;3H,2H2,1H3;1-2H2
• InChI Key： VJIMUKUFWPMJJQ-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCO)(O[Si](C)(C)C)O[Si](C)(C)C.O1CC1C.O1CC1

Computed Properties

• Exact Mass: 382.203
• Monoisotopic Mass: 382.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• Color/Form: An unfixed yellowish liquid with a mild chemical odor
• Boiling Point: 263ºCat 760 mmHg
• Flash Point: 112.8ºC
• PSA: 63.75000
• LogP: 3.56550